Cas no 42435-88-1 (methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate)

• Product Name: methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate
• CAS No: 42435-88-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD12026427
• CID: 324654
• PubChem ID: 12361160
• Update Time: 2025-08-05

methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 1-methyl-5-oxopyrrolidine-2-carboxylate
• L-Proline, 1-methyl-5-oxo-, methyl ester
• METHYL1-METHYL-5-OXO PROLINATE
• (S)-N-methyl-pyroglutamic Acid Methyl Ester
• (S,S)-7-amino-5-methyl-5H-dibenzo[b,d]azepin-6(7H)-one hydrochloride
• 5(S)-amino-4(S)-hydroxy-2(S),7(S)-diisopropyl-8-[4-methoxy-3-(3-methoxypropyloxy)-phenyl]-o
• 5-(S)-amino-7-methyl-5,7-dihydro-6H-dibenz[b,d]azepin-6-one hydrochloride
• 5(S)-Carbomethoxy 1-Methyl-2-Pyrrolidinone
• 5(S)-carbomethoxy-1-methyl-2-pyrrolidinone
• aliskiren hydrochloride
• CGP60536B
• DSSTox_CID_28971
• methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate
• L-Proline, 1-methyl-5-oxo-, methyl ester (9CI)
• methyl (S)-1-methyl-5-oxopyrrolidine-2-carboxylate
• (5)-methyl 1-methyl-5-oxopyrrolidine-2-carboxylate
• EN300-132495
• FD7375
• AMY13629
• SCHEMBL2577902
• Methyl (2S)-1-methyl-5-oxoprolinate
• AKOS016843857
• AS-49315
• MFCD12026427
• 42435-88-1
• PROLINE, 1-METHYL-5-OXO-, METHYL ESTER
• (S)-Methyl1-methyl-5-oxopyrrolidine-2-carboxylate
• Methyl 1-methyl-5-oxo-2-pyrrolidinecarboxylate #
• L-Proline,1-methyl-5-oxo-,methyl ester
• CHEMBL4637402
• CHEBI:88182
• methyl 1-methyl-5-oxo-prolinate
• N-methyl-5-oxoproline methyl ester
• Q27160107
• methyl 1-methyl-5-oxo-L-prolinate
• DTXSID80962475
• CS-0151231

• MDL： MFCD12026427
• Inchi： 1S/C7H11NO3/c1-8-5(7(10)11-2)3-4-6(8)9/h5H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： ABAOXDQXQHQRFA-YFKPBYRVSA-N
• SMILES： O(C)C([C@@H]1CCC(N1C)=O)=O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.173
• Melting Point: 263.7 °C at 760 mmHg
• Boiling Point: 113.3 °C
• PSA: 46.61000
• LogP: -0.28190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acid esters

Additional information on methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate

Methyl (2S)-1-Methyl-5-Oxopyrrolidine-2-Carboxylate (CAS No. 42435-88-1): A Comprehensive Overview

Methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate, identified by its unique chemical identifier CAS No. 42435-88-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its specific stereochemical configuration and structural features, has garnered attention for its potential applications in drug development and molecular research.

The molecular structure of methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate consists of a pyrrolidine core, which is a five-membered heterocyclic ring containing one nitrogen atom. The stereochemical configuration at the 2-position, denoted as (2S), indicates the absolute configuration of the chiral center, which is crucial for its biological activity and interaction with biological targets. The presence of a carboxylate group at the 2-position and a methyl group at the 1-position further contributes to its unique chemical properties.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of a molecule can significantly influence its pharmacological properties, including efficacy, selectivity, and metabolic stability. Methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate exemplifies this importance, as its specific stereochemical configuration may confer unique biological activities that are not observed with its enantiomer or other structurally related compounds.

One of the most compelling aspects of methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate is its potential role in the development of novel therapeutic agents. The pyrrolidine scaffold is a common motif in many biologically active molecules, and modifications to this core structure can lead to compounds with enhanced pharmacological properties. For instance, studies have shown that pyrrolidine derivatives can interact with various biological targets, including enzymes and receptors, thereby modulating physiological processes.

Recent research has highlighted the importance of methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate in the context of drug discovery and development. Researchers have been exploring its potential as a building block for more complex molecules or as a lead compound for further optimization. The compound's unique structural features make it an attractive candidate for medicinal chemists seeking to design new drugs with improved efficacy and reduced side effects.

The synthesis of methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate presents both challenges and opportunities for synthetic chemists. The need to maintain the correct stereochemical configuration at the chiral center requires careful selection of synthetic routes and methodologies. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound, which is essential for its intended applications in pharmaceutical research.

Moreover, the compound's stability under various conditions is another critical factor that must be considered during its synthesis and application. The carboxylate group, while providing useful functional properties, can also be susceptible to degradation under certain conditions. Therefore, understanding the physicochemical properties of methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate is essential for optimizing its use in pharmaceutical formulations.

In conclusion, methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate (CAS No. 42435-88-1) is a compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and stereochemical configuration make it an attractive candidate for drug development and molecular research. As our understanding of the relationship between molecular structure and biological activity continues to evolve, compounds like methyl (2S)-1-methyl-5-oxopyrrolidine-2-carboxylate will undoubtedly play an important role in the discovery and development of new therapeutic agents.